Cas no 106-14-9 (12-Hydroxyoctadecanoic acid)

12-Hydroxyoctadecanoic acid Properties

Names and Identifiers

• 12-Hydroxyoctadecanoic acid
• Hydroxystearicacid
• Dodecyl stearic acid
• 12-HYDROXYSTEARIC ACID
• 12-HYDROXYSTEARIC ACID, TECH.
• Lemosol Coagulant
• Twelve hydroxy stearic acid
• Barolub FTO
• Cerit Fac 3
• Ceroxin GL
• DL-12-Hydroxystearic acid
• Harwax A
• Hydrofol Acid 200
• KOW
• Loxiol G 21
• NSC 2385
• Octadecanoic acid, 12-hydroxy-
• Stearic acid, 12-hydroxy-
• 12-HSA
• 12-hydroxy-Octadecanoic acid
• 12-hydroxy-stearic aci
• d-12HSA
• harwaxa
• ceritfac3
• ceroxingl
• loxiolg21
• barolubfto
• 12-Hydroxyoctadecanoic Acid
• ceroxin gl
• NCGC00164350-02
• HY-W127329
• E82291
• EINECS 203-366-1
• CHEBI:85208
• Hydrofol acid 200
• (?)-12-Hydroxyoctadecanoic acid
• AKOS016010128
• W-110875
• EINECS 253-004-1
• EINECS 227-283-5
• UNII-YXH47AOU0F
• MFCD00004592
• SCHEMBL17773
• DB-180778
• DL-12-HYDROXYOCTADECANOIC ACID
• InChI=1/C18H36O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h17,19H,2-16H2,1H3,(H,20,21
• 933ANU3H2S
• NCGC00164350-01
• NSC-2385
• CASID HSA
• 12-hydroxystearate
• AI3-19730
• 12-hydroxy stearic acid
• DL-12-hydroxy stearic acid
• EC 203-366-1
• Q27158401
• WLN: QV10YQ6
• EINECS 242-295-0
• Octadecanoic acid, 12-hydroxy-, (A+/-)-
• BRN 1726730
• DTXSID8026725
• LMFA02000130
• YXH47AOU0F
• 78642-86-1
• DTXCID606725
• Tox21_303035
• 12-Hydroxystearic acid estolide
• 12-Hydroxystearic acid, United States Pharmacopeia (USP) Reference Standard
• 106-14-9
• NSC2385
• 12-hydroxy-octadecanoic acid
• HSDB 5368
• 12-Hydroxyoctadecanoic acid, 99%
• Hydroxystearic acid
• 12-HYDROXYSTEARIC ACID (USP-RS)
• Octadecanoic acid, 12-hydroxy-, (+/-)-
• 36377-33-0
• PD150654
• 4-03-00-00942 (Beilstein Handbook Reference)
• H0308
• CHEMBL292352
• UNII-933ANU3H2S
• MS-24336
• 12-HYDROXYSTEARIC ACID [USP-RS]
• CAS-106-14-9
• 12-Hydroxyoctadecanoicacid
• NS00008165
• 12-HYDROXYOCTADECANOIC ACID [HSDB]
• CS-0185570
• Tox21_201492
• W-108773
• 12-hydroxy-stearic acid
• 12-Hydroxystearic acid
• 27924-99-8
• NCGC00259043-01
• NCGC00257021-01
• 12-HYDROXYOCTADECANOIC ACID
• 12-hydroxyoctadecanoic acid
• barolub fto
• Ceroxin gl
• +Expand

• MDL： MFCD00004592
• InChIKey： ULQISTXYYBZJSJ-UHFFFAOYSA-N
• Inchi： 1S/C18H36O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h17,19H,2-16H2,1H3,(H,20,21)
• SMILES： CCCCCCC(CCCCCCCCCCC(=O)O)O

Computed Properties

• Exact Mass: 300.26658
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 300.266
• Heavy Atom Count: 21
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 5.30330
• PSA: 57.53
• Refractive Index: 1.4200 (estimate)
• Water Partition Coefficient: Soluble in ether, alcohol and chloroform. Insoluble in water.
• Boiling Point: 180°C(lit.)
• Melting Point: 74-76 °C (lit.)
• Flash Point: 231.8 oC
• Color/Form: White crystalline powder.
• Solubility: Not determined
• Density: 1.0238 (rough estimate)

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